Cas no 193902-99-7 (tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate)

tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate structure
193902-99-7 structure
Product name:tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
CAS No:193902-99-7
MF:C15H24N4O2
MW:292.376663208008
MDL:MFCD12022584
CID:2149497
PubChem ID:18783789

tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
    • 4-(4-BOC-1-PIPERAZINYL)BENZENE-1,2-DIAMINE
    • CS-0333725
    • TQP1448
    • DTXSID70596223
    • MFCD12022584
    • H26871
    • A90107
    • 193902-99-7
    • EN300-3377649
    • 2-Amino-5-(4-Boc-1-piperazinyl)aniline
    • LESRBHHIRARKMI-UHFFFAOYSA-N
    • tert-butyl-4-(3,4-diaminophenyl)piperazine-1-carboxylate
    • SCHEMBL214944
    • MDL: MFCD12022584
    • Inchi: InChI=1S/C15H24N4O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)11-4-5-12(16)13(17)10-11/h4-5,10H,6-9,16-17H2,1-3H3
    • InChI Key: LESRBHHIRARKMI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 292.18992602Da
  • Monoisotopic Mass: 292.18992602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 84.8Ų

tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3377649-0.05g
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
193902-99-7 95.0%
0.05g
$103.0 2025-03-18
Enamine
EN300-3377649-0.25g
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
193902-99-7 95.0%
0.25g
$218.0 2025-03-18
Enamine
EN300-3377649-10g
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
193902-99-7 95%
10g
$1895.0 2023-09-03
1PlusChem
1P00ATYV-100mg
A90107
193902-99-7 95%
100mg
$244.00 2024-06-17
Aaron
AR00AU77-500mg
A90107
193902-99-7 95%
500mg
$498.00 2025-02-14
1PlusChem
1P00ATYV-50mg
A90107
193902-99-7 95%
50mg
$184.00 2024-06-17
Aaron
AR00AU77-50mg
A90107
193902-99-7 95%
50mg
$167.00 2025-04-03
Apollo Scientific
OR183531-1g
tert-Butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
193902-99-7
1g
£450.00 2025-02-19
Apollo Scientific
OR183531-250mg
tert-Butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
193902-99-7
250mg
£150.00 2025-02-19
Enamine
EN300-3377649-0.1g
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
193902-99-7 95.0%
0.1g
$153.0 2025-03-18

tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate Related Literature

Additional information on tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate

测试

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:193902-99-7)tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
A1146366
Purity:99%
Quantity:1g
Price ($):295.0